Cas no 1268521-71-6 ((1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine)

(1S)-1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine is a chiral amine derivative featuring a 1,2,4-triazole moiety, which imparts unique reactivity and stability. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive compounds. The presence of the 1-methyl-1,2,4-triazole group enhances metabolic stability, while the primary amine functionality allows for further derivatization. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics, owing to its ability to interact with biological systems selectively. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its structural features make it a versatile intermediate in agrochemical and drug discovery applications.

(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine structure

1268521-71-6 structure

Product Name:(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine

CAS No:1268521-71-6

MF:C₅H₁₀N₄

MW:126.15969991684

MDL:MFCD18632777

CID:5616979

PubChem ID:52177313

Update Time:2025-05-28

(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- AKOS006373503
- (1S)-1-(2-methyl-1,2,4-triazol-3-yl)ethanamine
- 1268521-71-6
- (1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
- EN300-2956223
- (S)-1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanamine
- MDL： MFCD18632777
- Inchi： 1S/C5H10N4/c1-4(6)5-7-3-8-9(5)2/h3-4H,6H2,1-2H3/t4-/m0/s1
- InChI Key： OCXIKYJPCILJLE-BYPYZUCNSA-N
- SMILES： N1(C)C([C@H](C)N)=NC=N1

Computed Properties

Exact Mass: 126.090546336g/mol
Monoisotopic Mass: 126.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 95
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 56.7Å²

(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2956223-1g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6		1g	$1772.0	2023-09-06
Enamine	EN300-2956223-5g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6		5g	$5137.0	2023-09-06
Enamine	EN300-2956223-10g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6		10g	$7620.0	2023-09-06
Enamine	EN300-2956223-0.05g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	0.05g	$1488.0	2025-03-19
Enamine	EN300-2956223-0.1g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	0.1g	$1559.0	2025-03-19
Enamine	EN300-2956223-0.25g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	0.25g	$1630.0	2025-03-19
Enamine	EN300-2956223-0.5g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	0.5g	$1701.0	2025-03-19
Enamine	EN300-2956223-1.0g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	1.0g	$1772.0	2025-03-19
Enamine	EN300-2956223-2.5g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	2.5g	$3472.0	2025-03-19
Enamine	EN300-2956223-5.0g	(1S)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	1268521-71-6	95.0%	5.0g	$5137.0	2025-03-19